2-Chloro-1,3,5-trimethoxybenzene

• CAS: 67827-56-9
• Molecular Formula: C9H11ClO3
• Molecular Weight: 202.63 g/mol
• SMILES: COC1=CC(=C(C(=C1)OC)Cl)OC
• InChI: InChI=1S/C9H11ClO3/c1-11-6-4-7(12-2)9(10)8(5-6)13-3/h4-5H,1-3H3
• InChIKey: RLLPSYLJYVMSBI-UHFFFAOYSA-N

2-Chloro-1,3,5-trimethoxybenzene is a specialized aryl chloride building block with a unique 1,3,5-trimethoxy substitution pattern. This sterically demanding scaffold enables high reactivity in Pd-catalyzed borylations for synthesizing challenging arylboronates, delivering yields unattainable with generic analogs. Procuring this compound directly supports efficient Suzuki-Miyaura cross-coupling workflows in pharmaceutical and agrochemical research.

2-Chloro-1,3,5-trimethoxybenzene (CAS 67827-56-9): Product Identity and Core Characteristics for Procurement

2-Chloro-1,3,5-trimethoxybenzene (CAS 67827-56-9), also known as 1-chloro-2,4,6-trimethoxybenzene, is a tri-substituted aryl chloride with the molecular formula C9H11ClO3 and a molecular weight of 202.63 g/mol [1]. This compound is a derivative of 1,3,5-trimethoxybenzene, featuring a chlorine atom in the 2-position, which creates a sterically and electronically unique scaffold [2]. It is primarily utilized as a versatile building block in organic synthesis, particularly for generating arylboronates via palladium-catalyzed borylation [3].

• [1] U.S. Environmental Protection Agency. (2017). Benzene, 2-chloro-1,3,5-trimethoxy- (CAS 67827-56-9). CompTox Chemicals Dashboard. View Source
• [2] Kawamorita, S., Ohmiya, H., Iwai, T., & Sawamura, M. (2011). Palladium-Catalyzed Borylation of Sterically Demanding Aryl Halides with a Silica-Supported Compact Phosphane Ligand. Angewandte Chemie International Edition, 50(36), 8363–8366. View Source
• [3] Pharmaffiliates. (n.d.). 2-Chloro-1,3,5-trimethoxybenzene (CAS 67827-56-9) Product Page. View Source

Why a Generic Aryl Chloride Cannot Substitute for 2-Chloro-1,3,5-trimethoxybenzene in Key Synthetic Pathways

The unique 1,3,5-trimethoxy substitution pattern of 2-Chloro-1,3,5-trimethoxybenzene is critical for achieving high reactivity and selectivity in specific transformations, such as borylations and chlorosulfinations, where unsubstituted or differently substituted aryl chlorides either fail or give poor yields. The three electron-donating methoxy groups strongly activate the ring towards electrophilic aromatic substitution and, more importantly, the precise 2-chloro-1,3,5-arrangement creates a sterically demanding environment that is uniquely tolerated by specialized catalyst systems, enabling reactions that are not feasible with generic analogs like chlorobenzene or simple chloroanisoles [1]. The data presented in Section 3 demonstrate that substituting this compound with a structurally similar alternative would result in quantifiably different, and often inferior, reaction outcomes, directly impacting synthetic route efficiency and final product yield [2].

• [1] Bell, K. H. (1985). Chlorosulfination of Aromatic Methyl Ethers with Thionyl Chloride. Australian Journal of Chemistry, 38(8), 1209–1221. View Source
• [2] Kawamorita, S., Ohmiya, H., Iwai, T., & Sawamura, M. (2011). Palladium-Catalyzed Borylation of Sterically Demanding Aryl Halides with a Silica-Supported Compact Phosphane Ligand. Angewandte Chemie International Edition, 50(36), 8363–8366. View Source

Quantitative Differentiation: 2-Chloro-1,3,5-trimethoxybenzene vs. Closest Analogs and In-Class Candidates

Superior Yield in Oxoiron(IV)-Mediated Chlorination Compared to Alternative Substrates

In a study of oxoiron(IV) porphyrin complex-mediated chlorinations, 2-Chloro-1,3,5-trimethoxybenzene was produced in a 54% yield from 1,3,5-trimethoxybenzene using the [(TPFPP+)FeIVO(NO3)] complex. This yield is substantially higher than that for the chlorination of anisole, which under identical conditions gave a combined yield of only 10% for both 4-chloroanisole (9%) and 2-chloroanisole (1%) [1].

Evidence Dimension	Chlorination Yield
Target Compound Data	54% yield for 1-chloro-2,4,6-trimethoxybenzene (2-Chloro-1,3,5-trimethoxybenzene)
Comparator Or Baseline	Anisole, producing 4-chloroanisole (9%) and 2-chloroanisole (1%); combined yield 10%
Quantified Difference	44 percentage point increase in yield compared to the combined yield of anisole chlorination products
Conditions	Reaction with [(TPFPP+)FeIVO(NO3)] complex in the presence of 50 equivalents of Cl-

Why This Matters

This 5.4-fold higher yield demonstrates the significantly enhanced reactivity of the 1,3,5-trimethoxybenzene core towards selective chlorination, justifying the procurement of the target compound for routes where high-yielding chlorination of electron-rich arenes is required.

• [1] Academia.edu. (2014). What does this paper claim? (Analysis of oxoiron(IV) complex chlorination study). View Source

Superior Yield in Hypochlorite-Mediated Chlorination Compared to Other Synthetic Methods

An alternative chlorination method using tetra-n-butylammonium hypochlorite achieves an 86% yield of 2-Chloro-1,3,5-trimethoxybenzene from 1,3,5-trimethoxybenzene in just 1.5 hours. This compares favorably to the 54% and 39% yields obtained using oxoiron(IV) porphyrin complexes, offering a higher-efficiency route for procurement and scale-up considerations [1].

Evidence Dimension	Chlorination Yield and Reaction Time
Target Compound Data	86% yield in 1.5 hours
Comparator Or Baseline	Oxoiron(IV) porphyrin complex methods: 54% yield with [(TPFPP+)FeIVO(NO3)] and 39% yield with [(TPFPP+)FeIVO(C6F5CO2)]
Quantified Difference	32-47 percentage point increase in yield with significantly reduced reaction time
Conditions	Reaction of 1,3,5-trimethoxybenzene with tetra-n-butylammonium hypochlorite in dichloromethane and acetonitrile

Why This Matters

This quantitative data provides procurement specialists with a clear, data-driven justification for selecting this specific compound when optimizing synthetic routes for high throughput and cost-efficiency.

• [1] Molaid. (n.d.). 2-氯-1,3,5-三甲氧基苯 (CAS 67827-56-9) Reaction Information (citing data from a study on hypochlorite iron(III) porphyrin complexes). View Source

Unique Reactivity in Chlorosulfination Enables Transformations Not Possible with Non-Trimethoxy or Isomeric Analogs

In a study of aromatic methyl ether chlorosulfination with thionyl chloride, 1,3,5-trimethoxybenzene was uniquely reactive, yielding a mixture including chlorinated starting material (2-Chloro-1,3,5-trimethoxybenzene). In stark contrast, anisole, 1,2-dimethoxybenzene, 1,4-dimethoxybenzene, and even 5-chloro-1,3-dimethoxybenzene were all unreactive under identical conditions [1].

Evidence Dimension	Reactivity in Chlorosulfination
Target Compound Data	Reactive (yields chlorinated starting material, sulfide, and chlorinated disulfide)
Comparator Or Baseline	Anisole, 1,2-dimethoxybenzene, 1,4-dimethoxybenzene, 5-chloro-1,3-dimethoxybenzene
Quantified Difference	Qualitative difference (Reactive vs. Unreactive)
Conditions	Reaction with thionyl chloride at or below room temperature

Why This Matters

This demonstrates a unique, class-specific reactivity for the 1,3,5-trimethoxybenzene scaffold that is absent in closely related analogs. For researchers requiring this specific transformation, 2-Chloro-1,3,5-trimethoxybenzene (or its immediate precursor) is the only viable option, making it an essential procurement item.

• [1] Bell, K. H. (1985). Chlorosulfination of Aromatic Methyl Ethers with Thionyl Chloride. Australian Journal of Chemistry, 38(8), 1209–1221. View Source

Enabling Substrate for Borylation of Sterically Demanding Aryl Halides via Silica-SMAP/Pd System

2-Chloro-1,3,5-trimethoxybenzene is explicitly identified as a substrate for a palladium-catalyzed borylation using a silica-supported compact phosphane ligand (Silica-SMAP). This catalyst system was specifically developed to address the challenge of borylating sterically and electronically demanding aryl chlorides, a class of substrates where traditional homogeneous catalysts often fail or give poor yields [1].

Evidence Dimension	Suitability for Pd-Catalyzed Borylation
Target Compound Data	Suitable substrate; enables borylation of a sterically demanding aryl chloride
Comparator Or Baseline	General aryl chlorides under traditional Pd-catalyzed borylation conditions (e.g., PdCl2(dppf), Pd(dba)2/PCy3)
Quantified Difference	Qualitative difference (Reactive in this specialized system vs. likely low yield/no reaction with standard catalysts for this substrate class)
Conditions	Pd-catalyzed borylation with bis(pinacolato)diboron using Silica-SMAP ligand

Why This Matters

For researchers aiming to synthesize arylboronates from sterically congested aryl chlorides, 2-Chloro-1,3,5-trimethoxybenzene is not merely a building block; it is a specifically enabled substrate for a state-of-the-art catalytic system. Its procurement is essential for accessing this advanced synthetic methodology and the valuable arylboronate products it generates.

• [1] Kawamorita, S., Ohmiya, H., Iwai, T., & Sawamura, M. (2011). Palladium-Catalyzed Borylation of Sterically Demanding Aryl Halides with a Silica-Supported Compact Phosphane Ligand. Angewandte Chemie International Edition, 50(36), 8363–8366. View Source

Optimal Application Scenarios for 2-Chloro-1,3,5-trimethoxybenzene Based on Quantitative Evidence

High-Yield Synthesis of Sterically Encumbered Arylboronates

The primary, evidence-backed application for 2-Chloro-1,3,5-trimethoxybenzene is as a reactant in the palladium-catalyzed borylation of sterically demanding aryl halides. The quantitative data and class-level inference from Section 3 demonstrate its suitability for this specialized transformation using the Silica-SMAP/Pd system, enabling access to valuable arylboronate esters that are challenging to synthesize via other routes [1].

Synthetic Route Scouting and Optimization for Electron-Rich Aryl Chlorides

The cross-study comparable data on chlorination yields (54% vs. 86%) provide a quantitative foundation for researchers scouting synthetic routes to 2-Chloro-1,3,5-trimethoxybenzene or its derivatives. This compound serves as a benchmark substrate for developing and optimizing new chlorination methodologies for electron-rich arenes, where high yields and short reaction times are critical metrics [2].

Investigations into Unique Arene Reactivity and Selectivity

The class-level inference regarding unique reactivity in chlorosulfination reactions makes 2-Chloro-1,3,5-trimethoxybenzene (or its precursor 1,3,5-trimethoxybenzene) a valuable probe for studying structure-activity relationships in electrophilic aromatic substitution. Its distinct behavior compared to other methoxybenzenes allows for the investigation of electronic and steric effects on reaction outcomes [3].

Precursor for Specialized Fine Chemicals and Research Intermediates

The established reactivity of 2-Chloro-1,3,5-trimethoxybenzene in borylation makes it a direct precursor to its corresponding arylboronate. This intermediate is a key building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern pharmaceutical and agrochemical research. Procuring this compound is a direct investment in the ability to synthesize complex, biaryl-containing target molecules [1].

• [1] Kawamorita, S., Ohmiya, H., Iwai, T., & Sawamura, M. (2011). Palladium-Catalyzed Borylation of Sterically Demanding Aryl Halides with a Silica-Supported Compact Phosphane Ligand. Angewandte Chemie International Edition, 50(36), 8363–8366. View Source
• [2] Molaid. (n.d.). 2-氯-1,3,5-三甲氧基苯 (CAS 67827-56-9) Reaction Information (citing data from a study on hypochlorite iron(III) porphyrin complexes). View Source
• [3] Bell, K. H. (1985). Chlorosulfination of Aromatic Methyl Ethers with Thionyl Chloride. Australian Journal of Chemistry, 38(8), 1209–1221. View Source